7-(2-(benzo[d]thiazol-2-ylthio)ethyl)-3-methyl-8-(piperidin-1-yl)-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 7-[2-(1,3-benzothiazol-2-ylsulfanyl)ethyl]-3-methyl-8-piperidin-1-ylpurine-2,6-dione
• InChI: InChI=1S/C20H22N6O2S2/c1-24-16-15(17(27)23-19(24)28)26(18(22-16)25-9-5-2-6-10-25)11-12-29-20-21-13-7-3-4-8-14(13)30-20/h3-4,7-8H,2,5-6,9-12H2,1H3,(H,23,27,28)
• InChI Key: XZXDMXBZOJMRAJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)NC1=O)N(C(=N2)N3CCCCC3)CCSC4=NC5=CC=CC=C5S4
• Molecular Formula: C20H22N6O2S2
• Molecular Weight: 442.6 g/mol
• CAS No.: 501352-25-6

Description

7-(2-(benzo[d]thiazol-2-ylthio)ethyl)-3-methyl-8-(piperidin-1-yl)-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C20H22N6O2S2 and its molecular weight is 442.56. The purity is usually 95%.
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Scientific Research Applications

Cyclization and Halocyclization Reactions

• The compound has been used in cyclization reactions involving iodine, bromine, or sulfuryl chloride, producing hydrohalides and other derivatives with potential pharmaceutical applications (Zborovskii et al., 2011).

Synthesis and Cardiovascular Activity

• Derivatives of this compound have been synthesized and tested for their cardiovascular activities, including electrocardiographic and antiarrhythmic effects. These studies contribute to understanding the compound's potential in treating cardiovascular diseases (Chłoń-Rzepa et al., 2004).

Antiasthmatic Activity

• The compound's derivatives have been investigated for their potential as antiasthmatic agents, focusing on their vasodilatory activity. This research is significant in the development of new treatments for asthma (Bhatia et al., 2016).

Synthesis of Novel Derivatives

• Research has focused on synthesizing novel derivatives of this compound, elucidating their structures through spectroscopic methods. These studies contribute to expanding the chemical diversity and potential applications of this compound (Gobouri, 2020).

Antibacterial and Antifungal Activity

• Studies on benzothiazole derivatives of the compound have shown significant antibacterial and antifungal activities. These findings are crucial for the development of new antimicrobial agents (Shafi et al., 2021).

Pharmacokinetics and Bioavailability

• Research has also been conducted on the pharmacokinetic parameters and bioavailability of derivatives, important for understanding the drug's behavior in the body (Smirnova et al., 2021).

Future Directions

The future directions for research on this compound could include further studies on its synthesis, characterization, and biological activity. In addition, it could be interesting to investigate its potential applications in medicine or other fields.